Cas no 1159512-47-6 (Methyl 2-bromo-3-(trifluoromethoxy)benzoate)

Methyl 2-bromo-3-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with a bromo substituent at the ortho position relative to the ester group. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both bromine and trifluoromethoxy groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of complex functionalities. Its stability under standard conditions and compatibility with a range of reaction conditions make it a valuable building block for researchers in medicinal and materials chemistry. The ester moiety further allows for downstream functionalization, broadening its synthetic utility.

Methyl 2-bromo-3-(trifluoromethoxy)benzoate structure

1159512-47-6 structure

Product Name:Methyl 2-bromo-3-(trifluoromethoxy)benzoate

CAS No:1159512-47-6

MF:C₉H₆BrF₃O₃

MW:299.041352748871

CID:4954083

Update Time:2025-06-15

Methyl 2-bromo-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-3-(trifluoromethoxy)benzoate
- Inchi： 1S/C9H6BrF3O3/c1-15-8(14)5-3-2-4-6(7(5)10)16-9(11,12)13/h2-4H,1H3
- InChI Key： MSYCBVWTKMSLJH-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
XLogP3: 3.6
Topological Polar Surface Area: 35.5

Methyl 2-bromo-3-(trifluoromethoxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015009951-250mg	Methyl 2-bromo-3-(trifluoromethoxy)benzoate	1159512-47-6	97%	250mg	$489.60	2023-09-04
Alichem	A015009951-500mg	Methyl 2-bromo-3-(trifluoromethoxy)benzoate	1159512-47-6	97%	500mg	$839.45	2023-09-04
Alichem	A015009951-1g	Methyl 2-bromo-3-(trifluoromethoxy)benzoate	1159512-47-6	97%	1g	$1549.60	2023-09-04

Methyl 2-bromo-3-(trifluoromethoxy)benzoate Related Literature

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Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

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Additional information on Methyl 2-bromo-3-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-bromo-3-(trifluoromethoxy)benzoate (CAS No. 1159512-47-6)

Methyl 2-bromo-3-(trifluoromethoxy)benzoate (CAS No. 1159512-47-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo and trifluoromethoxy substituent, is valued for its unique reactivity and applications in synthetic chemistry. Researchers often search for "synthesis of Methyl 2-bromo-3-(trifluoromethoxy)benzoate" or "CAS 1159512-47-6 applications," highlighting its relevance in modern chemical innovation.

The compound’s molecular structure combines a benzoate core with functional groups that enhance its utility in cross-coupling reactions, a topic frequently explored in "organofluorine chemistry" and "catalysis research." Its trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their stability and bioactivity. This aligns with trending searches like "fluorinated building blocks in drug discovery" and "trifluoromethoxy derivatives in agrochemicals."

From a synthetic perspective, Methyl 2-bromo-3-(trifluoromethoxy)benzoate serves as a precursor for advanced intermediates. Laboratories often investigate "palladium-catalyzed reactions with bromo-benzoates" or "ester hydrolysis techniques," reflecting its role in optimizing reaction pathways. The compound’s CAS No. 1159512-47-6 is a critical identifier in chemical databases, ensuring accurate sourcing for studies on "structure-activity relationships (SAR)" and "molecular docking."

Environmental and regulatory considerations also drive interest in this compound. Queries such as "green chemistry approaches for halogenated esters" or "sustainable synthesis of trifluoromethoxy compounds" underscore the demand for eco-friendly methodologies. The bromo substituent’s versatility in further functionalization makes it a focal point for "C-H activation strategies" and "late-stage diversification."

In summary, Methyl 2-bromo-3-(trifluoromethoxy)benzoate (CAS No. 1159512-47-6) bridges fundamental research and industrial applications, addressing contemporary challenges in medicinal and material sciences. Its keyword-rich profile—from "organobromine reagents" to "fluorine-containing scaffolds"—positions it as a compound of enduring scientific and commercial significance.